Cas no 100863-37-4 (1-Heptanone,1-(3-methoxyphenyl)-)

1-Heptanone,1-(3-methoxyphenyl)- structure
100863-37-4 structure
Product Name:1-Heptanone,1-(3-methoxyphenyl)-
CAS No:100863-37-4
MF:C14H20O2
MW:220.307404518127
MDL:MFCD08276976
CID:124274
PubChem ID:24883717
Update Time:2025-09-20

1-Heptanone,1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanone,1-(3-methoxyphenyl)-
    • 1-(3-methoxyphenyl)heptan-1-one
    • 1-(3-Methoxyphenyl)-1-heptanone
    • 1-(3-Methoxy-phenyl)-heptan-1-on
    • 1-(3-methoxyphenyl)-heptan-1-one
    • 1-(3-methoxy-phenyl)-heptan-1-one
    • 3-Heptanoylanisole
    • 649899_ALDRICH
    • ACMC-20apbg
    • AGN-PC-000YOT
    • CTK3J9317
    • Heptanophenone,3'-methoxy- (6CI)
    • SureCN4884718
    • FIRIFBOVXOXLTG-UHFFFAOYSA-N
    • AKOS011914057
    • SCHEMBL4884718
    • 1-(3-Methoxyphenyl)-1-heptanone, 97%
    • 1-(3-METHOXYPHENYL)-1-HEPTANONE 97
    • 100863-37-4
    • DTXSID40558550
    • J-000240
    • 1-(3-Methoxyphenyl)heptan-1-one,97%
    • MDL: MFCD08276976
    • Inchi: 1S/C14H20O2/c1-3-4-5-6-10-14(15)12-8-7-9-13(11-12)16-2/h7-9,11H,3-6,10H2,1-2H3
    • InChI Key: FIRIFBOVXOXLTG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)OC)CCCCCC

Computed Properties

  • Exact Mass: 220.1464
  • Monoisotopic Mass: 220.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.968
  • Boiling Point: 139-144 °C/0.5 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.493
  • PSA: 26.3
  • LogP: 3.84830

1-Heptanone,1-(3-methoxyphenyl)- Security Information

  • Symbol: GHS07 GHS09
  • Signal Word:Warning
  • Hazard Statement: H302-H319-H411
  • Warning Statement: P273-P305+P351+P338
  • Hazardous Material transportation number:UN 3082 9/PG 3
  • WGK Germany:2
  • Hazard Category Code: 22-36-51/53
  • Safety Instruction: 26-36/37-61
  • Hazardous Material Identification: Xn N
  • Risk Phrases:R22
  • Safety Term:S26-36/37-61

1-Heptanone,1-(3-methoxyphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB433110-1 g
1-(3-Methoxyphenyl)heptan-1-one
100863-37-4
1g
€516.00 2022-03-02
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
649899-10G
1-Heptanone,1-(3-methoxyphenyl)-
100863-37-4
10g
¥1433.68 2023-12-01
abcr
AB433110-1g
1-(3-Methoxyphenyl)heptan-1-one
100863-37-4
1g
€635.40 2023-09-04
Ambeed
A177363-1g
1-(3-Methoxyphenyl)heptan-1-one
100863-37-4 97%
1g
$482.0 2024-04-26
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent